Cas no 4195-17-9 (Propanoic acid,2,2-dimethyl-, 4-nitrophenyl ester)

• Product Name: Propanoic acid,2,2-dimethyl-, 4-nitrophenyl ester
• CAS No: 4195-17-9
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 331772
• PubChem ID: 24848195
• Update Time: 2025-05-20

Propanoic acid,2,2-dimethyl-, 4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2,2-dimethyl-, 4-nitrophenyl ester
• (4-nitrophenyl) 2,2-dimethylpropanoate
• 2,2-Dimethylpropanoic acid,4-nitrophenyl ester
• 4-nitrophenyl pivalate
• 4-Nitrophenyl trimethylacetate
• pivalic acid-(4-nitro-phenyl ester)
• Pivalinsaeure-(4-nitro-phenylester)
• p-Nitrophenyl pivalate
• p-nitrophenyl trimethylacetate
• EINECS 224-076-1
• 4-nitrophenyl 2,2-dimethylpropanoate
• QADVJDGFQGNSIF-UHFFFAOYSA-
• NSC 254048
• CHEMBL3272679
• 4-Nitrophenylpivalate
• 1-tert-Butylcarbonyloxy-4-nitrobenzene
• NS00031071
• NSC-254048
• AKOS015913057
• DTXSID10194707
• 4-Nitrophenyl trimethylacetate, 98%
• FT-0619269
• 4-Nitrophenyl pivalate #
• 4195-17-9
• Para-nitrophenyl pivalate
• Propanoic acid, 2,2-dimethyl-, 4-nitrophenyl ester
• 8R87749YB7
• 2,2-Dimethylpropanoic acid, 4-nitrophenyl ester
• InChI=1/C11H13NO4/c1-11(2,3)10(13)16-9-6-4-8(5-7-9)12(14)15/h4-7H,1-3H3
• NSC254048
• SCHEMBL4941164
• TrimethylessigsA currencyure-p-nitrophenylester
• DB-050826

• MDL： MFCD00007325
• Inchi： 1S/C11H13NO4/c1-11(2,3)10(13)16-9-6-4-8(5-7-9)12(14)15/h4-7H,1-3H3
• InChI Key： QADVJDGFQGNSIF-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 223.08400
• Monoisotopic Mass: 223.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 72.1A^2

Experimental Properties

• Color/Form: Light yellow crystalline powder
• Density: 1.2446 (rough estimate)
• Melting Point: 92-95 °C (lit.)
• Boiling Point: 364.51°C (rough estimate)
• Flash Point: 136.5°C
• Refractive Index: 1.4960 (estimate)
• PSA: 72.12000
• LogP: 3.06950
• Solubility: Not determined

Propanoic acid,2,2-dimethyl-, 4-nitrophenyl ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 43
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on Propanoic acid,2,2-dimethyl-, 4-nitrophenyl ester

Propanoic acid,2,2-dimethyl-, 4-nitrophenyl ester (CAS No. 4195-17-9): A Comprehensive Overview

Propanoic acid,2,2-dimethyl-, 4-nitrophenyl ester, identified by its Chemical Abstracts Service (CAS) number 4195-17-9, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, with its unique structural and chemical properties, has garnered attention for its potential applications in various scientific domains. The esterification of 2,2-dimethylpropanoic acid with 4-nitrophenol results in a molecule that exhibits distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of Propanoic acid,2,2-dimethyl-, 4-nitrophenyl ester consists of a branched C3 carboxylic acid moiety linked to a phenyl ring substituted with a nitro group. This configuration imparts specific electronic and steric properties that influence its interactions with other molecules. The presence of the nitro group enhances the compound's reactivity, particularly in nucleophilic aromatic substitution reactions, while the bulky isobutyl group provides steric hindrance that can be exploited in designing selective catalysts or ligands.

In recent years, the compound has been explored for its utility in the synthesis of bioactive molecules. The nitrophenyl ester functionality serves as a versatile handle for further derivatization, allowing chemists to modify the molecule's properties for specific applications. For instance, researchers have utilized this compound as a precursor in the preparation of novel heterocyclic compounds, which have shown promise in inhibiting various enzymatic pathways relevant to diseases such as cancer and inflammation.

One of the most compelling aspects of Propanoic acid,2,2-dimethyl-, 4-nitrophenyl ester is its role in developing new pharmaceutical agents. The nitro group can be reduced to an amine, introducing a polar amino group that can enhance binding affinity to biological targets. This transformation has been particularly useful in designing kinase inhibitors, where the amine functionality can form hydrogen bonds with key residues in the active site of the enzyme. Additionally, the compound's stability under various reaction conditions makes it an attractive candidate for large-scale synthesis.

The synthesis of Propanoic acid,2,2-dimethyl-, 4-nitrophenyl ester typically involves the reaction between isobutyric acid and 4-nitrophthalic anhydride under basic conditions. However, recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For example, transition metal-catalyzed esterifications have been employed to achieve higher yields and shorter reaction times. These innovations not only improve the practicality of producing the compound but also align with the growing emphasis on sustainable chemical processes.

The applications of this compound extend beyond pharmaceuticals into materials science and agrochemicals. In materials science, derivatives of Propanoic acid,2,2-dimethyl-, 4-nitrophenyl ester have been investigated for their potential use as liquid crystals or organic semiconductors due to their rigid aromatic structure and ability to form ordered phases. In agrochemicals, modifications of this molecule have led to the development of novel herbicides and fungicides that exhibit improved efficacy and lower environmental impact.

The ongoing research into Propanoic acid,2,2-dimethyl-, 4-nitrophenyl ester underscores its significance as a building block in synthetic chemistry. As new methodologies emerge and our understanding of molecular interactions deepens, it is likely that this compound will continue to play a pivotal role in discovering new drugs and materials. The integration of computational chemistry and high-throughput screening techniques is particularly promising for identifying novel derivatives with enhanced properties.

In conclusion, Propanoic acid,2,2-dimethyl-, 4-nitrophenyl ester, with its CAS number 4195-17-9, represents a cornerstone in modern chemical research. Its unique structural features and reactivity make it indispensable for synthesizing complex molecules with applications ranging from medicine to advanced materials. As scientists continue to explore its potential, it is clear that this compound will remain at the forefront of innovation for years to come.